Cas no 1422196-72-2 (tert-butyl trans-4-[[(1S)-1-phenylethyl]amino]tetrahydrofuran-3-carboxylate;hydrochloride)

• Product Name: tert-butyl trans-4-[[(1S)-1-phenylethyl]amino]tetrahydrofuran-3-carboxylate;hydrochloride
• CAS No: 1422196-72-2
• MF: C₁₇H₂₆ClNO₃
• MW: 327.846244335175
• MDL: MFCD32199202
• CID: 5160239
• PubChem ID: 137346694
• Update Time: 2025-05-23

tert-butyl trans-4-[[(1S)-1-phenylethyl]amino]tetrahydrofuran-3-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-butyl trans-4-[[(1S)-1-phenylethyl]amino]tetrahydrofuran-3-carboxylate hydrochloride
• tert-butyl trans-4-[[(1S)-1-phenylethyl]amino]tetrahydrofuran-3-carboxylate;hydrochloride
• Rel-tert-butyl (3R,4R)-4-(((S)-1-phenylethyl)amino)tetrahydrofuran-3-carboxylate hydrochloride
• t-Butyl trans-4-[[(1S)-1-phenylethyl]amino]tetrahydrofuran-3-carboxylatehydrochloride
• 2512217-39-7
• P19619
• 1422196-72-2
• PS-15667
• t-Butyltrans-4-[[(1S)-1-phenylethyl]amino]tetrahydrofuran-3-carboxylatehydrochloride
• TERT-BUTYL TRANS-4-[[(1S)-1-PHENYLETHYL]AMINO]TETRAHYDROFURAN-3-CARBOXYLATE HCL
• MFCD32199202
• tert-butyl (3R,4R)-4-[[(1S)-1-phenylethyl]amino]oxolane-3-carboxylate;hydrochloride

• MDL： MFCD32199202
• Inchi： 1S/C17H25NO3.ClH/c1-12(13-8-6-5-7-9-13)18-15-11-20-10-14(15)16(19)21-17(2,3)4;/h5-9,12,14-15,18H,10-11H2,1-4H3;1H/t12-,14-,15-;/m0./s1
• InChI Key： MYNSMOBEEBTUHL-XJPBFQKESA-N
• SMILES： O1C[C@H](N[C@H](C2=CC=CC=C2)C)[C@@H](C(OC(C)(C)C)=O)C1.[H]Cl

Computed Properties

• Exact Mass: 327.1601214g/mol
• Monoisotopic Mass: 327.1601214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 344
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl trans-4-[[(1S)-1-phenylethyl]amino]tetrahydrofuran-3-carboxylate;hydrochloride

tert-butyl trans-4-[[(1S)-1-phenylethyl]amino]tetrahydrofuran-3-carboxylate; hydrochloride

tert-butyl trans-4-[[(1S)-1-phenylethyl]amino]tetrahydrofuran-3-carboxylate; hydrochloride (CAS No: 1422196-72-2) is a complex organic compound with significant applications in the field of organic synthesis and pharmaceutical chemistry. This compound, often referred to as tert-butyl trans-(S)-α-(benzeneethyl)aminotetrahydrofuran-3-carboxylate hydrochloride, has garnered attention due to its unique structural features and potential utility in drug development.

The molecular structure of this compound is characterized by a tert-butyl group attached to a trans-tetrahydrofuran ring, which further bears an N-(S)-benzeneethyl amino group at the 4-position and a carboxylic acid ester group at the 3-position. The presence of the trans configuration in the tetrahydrofuran ring ensures specific stereochemical properties, which are crucial for its biological activity and chemical reactivity.

Recent studies have highlighted the importance of such compounds in medicinal chemistry, particularly in the design of bioactive molecules with tailored pharmacokinetic profiles. The tert-butyl group contributes to the compound's lipophilicity, enhancing its ability to cross biological membranes, while the tetrahydrofuran ring provides a rigid framework that can influence both solubility and stability.

The synthesis of tert-butyl trans-(S)-α-(benzeneethyl)aminotetrahydrofuran-3-carboxylate hydrochloride involves a multi-step process, often utilizing advanced organic synthesis techniques such as ring-opening reactions, stereo-selective reductions, and esterifications. Researchers have explored various methodologies to optimize the yield and stereochemical integrity of this compound, ensuring its suitability for large-scale production in pharmaceutical settings.

In terms of applications, this compound has shown promise as an intermediate in the synthesis of bioactive agents targeting various therapeutic areas. For instance, its ability to act as a chiral auxiliary or a building block for more complex molecules makes it invaluable in asymmetric synthesis. Additionally, its hydrochloride salt form ensures stability under physiological conditions, making it a favorable candidate for drug delivery systems.

Recent advancements in computational chemistry have further elucidated the electronic properties and interaction potentials of this compound with biological targets. Molecular docking studies have revealed potential binding affinities with key enzymes and receptors, suggesting its role in modulating cellular pathways associated with diseases such as cancer and neurodegenerative disorders.

In conclusion, tert-butyl trans-(S)-α-(benzeneethyl)aminotetrahydrofuran-3-carboxylate hydrochloride (CAS No: 1422196-72-2) stands out as a versatile compound with immense potential in drug discovery and development. Its unique structural features, combined with cutting-edge synthetic methodologies and computational insights, position it as a valuable asset in modern medicinal chemistry.